![molecular formula C16H20N4O3S B2875011 2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(m-tolyl)acetamide CAS No. 923195-18-0](/img/structure/B2875011.png)
2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(m-tolyl)acetamide
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Description
2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformations
- Chemical Synthesis and Derivatives : A study by Jasiński et al. (2008) describes the synthesis of new optically active 1H-imidazole 3-oxides with a substituted acetate group. These compounds can be transformed into 2,3-dihydro-1H-imidazole-2-thione derivatives through a 'sulfur-transfer reaction', demonstrating the chemical versatility of imidazole-based compounds in creating a range of biologically relevant molecules (Jasiński, Mlostoń, Linden, & Heimgartner, 2008).
Biological Activities
Antimicrobial Activities : Pratibha Sharma et al. (2004) explored the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, showcasing their antimicrobial potential. The synthesized compounds were screened against a panel of bacteria, illustrating the broad application of imidazole derivatives in developing new antimicrobial agents (Sharma, Sharma, & Rane, 2004).
Anticonvulsant Activity : A study by Aktürk et al. (2002) on omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives indicated their potential as anticonvulsant agents. The research highlights the role of these compounds in addressing seizures, further underscoring the therapeutic potential of imidazole derivatives (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Catalytic Applications
- Catalysis : Serafimidou et al. (2008) investigated manganese(II) complexes of imidazole-based acetamide as catalysts for alkene epoxidation with H2O2. This study presents a novel approach to biomimetic catalysis, demonstrating the utility of imidazole derivatives in promoting efficient and selective chemical transformations (Serafimidou, Stamatis, & Louloudi, 2008).
properties
IUPAC Name |
2-[5-(hydroxymethyl)-2-[2-(3-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-11-4-3-5-12(6-11)19-15(23)10-24-16-18-7-13(9-21)20(16)8-14(22)17-2/h3-7,21H,8-10H2,1-2H3,(H,17,22)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAPYIWVXEYBALT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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